Cas no 2005753-60-4 (2-methyl-2-(pyridin-4-yl)methylbutanal)

• Product Name: 2-methyl-2-(pyridin-4-yl)methylbutanal
• CAS No: 2005753-60-4
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6192916
• PubChem ID: 165523723
• Update Time: 2025-07-19

2-methyl-2-(pyridin-4-yl)methylbutanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(pyridin-4-yl)methylbutanal
• 2005753-60-4
• 2-methyl-2-[(pyridin-4-yl)methyl]butanal
• EN300-1619903

• Inchi： 1S/C11H15NO/c1-3-11(2,9-13)8-10-4-6-12-7-5-10/h4-7,9H,3,8H2,1-2H3
• InChI Key： OHDNKNLRTFJDRK-UHFFFAOYSA-N
• SMILES： O=CC(C)(CC)CC1C=CN=CC=1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30Ų

Additional information on 2-methyl-2-(pyridin-4-yl)methylbutanal

Comprehensive Overview of 2-methyl-2-(pyridin-4-yl)methylbutanal (CAS No. 2005753-60-4): Properties, Applications, and Industry Insights

2-methyl-2-(pyridin-4-yl)methylbutanal (CAS No. 2005753-60-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This pyridine-containing aldehyde derivative combines a methylbutanal backbone with a pyridin-4-yl substituent, offering versatile reactivity for synthetic applications. Its molecular formula, C₁₁H₁₅NO, and precise CAS registry number make it identifiable in global chemical databases, aligning with researchers' growing demand for well-characterized intermediates.

Recent trends show increased interest in heterocyclic building blocks like 2-methyl-2-(pyridin-4-yl)methylbutanal, particularly for drug discovery targeting neurological and metabolic disorders. The compound's balanced lipophilicity (LogP ≈ 1.8) and hydrogen bond acceptor/donor profile make it valuable for optimizing drug-like properties. Analytical techniques such as HPLC purity analysis (typically >95%) and NMR structural confirmation (characteristic aldehyde proton at ~9.8 ppm) ensure quality control for research applications.

The synthesis of CAS 2005753-60-4 typically involves Grignard reactions or reductive amination protocols, with recent literature emphasizing atom-economical routes to meet green chemistry standards. This aligns with the pharmaceutical industry's focus on sustainable synthetic methods, a frequently searched topic in chemical databases. The compound's stability under inert atmospheres and sensitivity to oxidation necessitate proper storage conditions—a practical consideration often queried by laboratory personnel.

Beyond pharmaceuticals, 2-methyl-2-(pyridin-4-yl)methylbutanal shows promise in material science as a precursor for functionalized polymers. Its aldehyde group enables covalent bonding with amine-containing matrices, relevant to developing smart coatings and drug delivery systems. These applications resonate with current searches about biocompatible materials and controlled release technologies in academic literature.

Regulatory compliance for CAS 2005753-60-4 follows standard chemical safety protocols, with SDS documentation emphasizing proper ventilation and PPE usage. The compound's non-hazardous transport classification facilitates global procurement—a logistical advantage frequently discussed in chemical supply chain forums. Analytical certificates typically include GC-MS spectra and residual solvent analysis, addressing quality concerns raised in recent supplier evaluations.

Emerging research explores the compound's potential in asymmetric synthesis, particularly as a chiral precursor for pharmaceutical intermediates. This connects to trending searches about enantioselective catalysis and chiral pool strategies. The pyridine nitrogen offers coordination sites for metal catalysts, making it valuable for C-C bond formation reactions—a hot topic in synthetic methodology development.

For procurement specialists, understanding the price trends of 2-methyl-2-(pyridin-4-yl)methylbutanal requires monitoring raw material costs for 4-pyridylmethanol and methylbutyraldehyde derivatives. Market analyses suggest growing demand from contract research organizations (CROs) and generic drug manufacturers, reflecting broader industry shifts toward specialty chemicals.

In spectroscopic characterization, the compound's FT-IR spectrum shows distinctive stretches: ~1700 cm^-1 (C=O), ~1600 cm^-1 (pyridine ring), and ~2700 cm^-1 (aldehyde C-H). These spectral features are crucial for identity confirmation—a common verification step queried in analytical chemistry forums. Advanced techniques like LC-HRMS further support structure elucidation, meeting stringent requirements for impurity profiling in regulatory submissions.

The future outlook for CAS 2005753-60-4 appears promising, with patent literature revealing its incorporation in kinase inhibitor scaffolds and allosteric modulators. These applications align with trending searches about targeted cancer therapies and protein-protein interaction drugs. As research continues, this compound's role in addressing undruggable targets may expand, particularly in fragment-based drug design approaches.